3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol
• IUPAC Name: benzyl 3-[(2-aminoacetyl)-methylamino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C16H23N3O3/c1-18(15(20)10-17)14-8-5-9-19(11-14)16(21)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12,17H2,1H3
• Standard InChI Key: GRZDHQVUMDTAHC-UHFFFAOYSA-N
• SMILES: CN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CN
• Canonical SMILES: CN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CN

Introduction

The compound 3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic organic molecule with potential applications in medicinal chemistry. It belongs to the class of piperidine derivatives, which are often studied for their biological activities and pharmaceutical relevance. This compound is structurally characterized by a piperidine ring substituted with functional groups that include an amino-acetyl moiety and a benzyl ester group.

Synthesis Pathways

The synthesis of this compound typically involves multi-step organic reactions, including:

• Acylation Reactions: Introduction of the amino-acetyl group onto the piperidine scaffold.

• Esterification: Formation of the benzyl ester via reaction between carboxylic acids and benzyl alcohol derivatives under acidic or catalytic conditions.

• Amine Substitution: Incorporation of the methyl-amino group through reductive amination or related methodologies.

Biological Relevance

Piperidine derivatives, including this compound, are widely studied for their pharmacological properties, such as:

• Antimicrobial Activity: Piperidine-based molecules often exhibit antibacterial and antifungal effects due to their ability to disrupt microbial membranes.

• Receptor Modulation: The compound's structure suggests potential interaction with G-protein coupled receptors or ion channels, given its amine-containing functional groups.

• Drug Design Applications: The benzyl ester group can act as a prodrug moiety, enhancing bioavailability and allowing enzymatic cleavage in vivo.

Analytical Characterization

To confirm the identity and purity of this compound, analytical techniques such as the following are employed:

6.1 Spectroscopy

• NMR (Nuclear Magnetic Resonance): Used to determine the chemical environment of protons and carbons in the molecule.

• FTIR (Fourier Transform Infrared): Identifies functional groups such as esters (C=O stretching) and amines (N-H stretching).

6.2 Chromatography

• High-performance liquid chromatography (HPLC) is used for purity assessment and separation of isomers.

Research Findings

Several studies have explored similar compounds for their potential applications:

• Biological Activity Screening: Compounds with similar structures have shown promise as enzyme inhibitors or receptor antagonists.

• Structure Optimization: Modifications to the amino-acetyl or benzyl ester groups can enhance binding affinity or metabolic stability.